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Compound of Interest

Compound Name: Sofiniclin

Cat. No.: B1681907 Get Quote

Abstract
Sofiniclin (ABT-894) is a potent and selective agonist for the α4β2 nicotinic acetylcholine

receptor (nAChR), a key target in the central nervous system implicated in cognitive processes.

Its therapeutic potential is being investigated for various neurological and psychiatric disorders,

including Attention-Deficit/Hyperactivity Disorder (ADHD).[1][2][3] This document provides

detailed application notes and protocols for the preparation, storage, and use of Sofiniclin
stock solutions in dimethyl sulfoxide (DMSO). These guidelines are intended for researchers,

scientists, and drug development professionals to ensure accurate and reproducible results in

preclinical studies.

Physicochemical Properties and Solubility
A comprehensive understanding of Sofiniclin's properties is essential for accurate stock

solution preparation. Key data is summarized in the table below.
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Property Value

Chemical Name
(1S,5S)-3-(5,6-dichloropyridin-3-yl)-3,6-

diazabicyclo[3.2.0]heptane

Molecular Formula C₁₀H₁₁Cl₂N₃

Molecular Weight 244.12 g/mol

CAS Number 799279-80-4

Appearance White to light brown solid powder

Solubility in DMSO
16.67 mg/mL to 35.71 mg/mL (ultrasonic and

warming to 60°C may be required)

Mechanism of Action and Signaling Pathway
Sofiniclin is a potent agonist of the α4β2 nicotinic acetylcholine receptor (nAChR).[1][3] The

α4β2 nAChR is a ligand-gated ion channel that is highly expressed in the brain.[4][5] Upon

binding of an agonist like Sofiniclin, the receptor undergoes a conformational change, opening

a central pore permeable to cations, primarily sodium (Na⁺) and calcium (Ca²⁺).[6] This influx

of positive ions leads to depolarization of the neuronal membrane and subsequent activation of

voltage-gated calcium channels, triggering neurotransmitter release.[6]

Beyond its ionotropic action, the α4β2 nAChR can also engage in metabotropic signaling.[7]

This involves the activation of intracellular second messenger cascades, including the

Src/Syk/PLCγ1 pathway, leading to the activation of Protein Kinase C (PKC).[7]
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Sofiniclin Signaling Pathway

Experimental Protocols
Preparation of a 10 mM Sofiniclin Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Sofiniclin in DMSO, a

common starting concentration for further dilutions.

Materials:

Sofiniclin powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure:

Equilibration: Allow the vial of Sofiniclin powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh 2.44 mg of

Sofiniclin powder.

Dissolution: Transfer the weighed powder into a sterile amber or foil-wrapped vial. Add 1 mL

of anhydrous, sterile DMSO to the vial.

Solubilization: Tightly cap the vial and vortex for 1-2 minutes until the powder is completely

dissolved. Visually inspect the solution against a light source to ensure no particulates are
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present.

Note: If the compound does not fully dissolve, brief sonication or gentle warming in a water

bath (up to 60°C) can be used to aid dissolution.[7]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots as recommended in the table below.

Storage Conditions for Sofiniclin:

Form Storage Temperature Shelf Life

Powder -20°C Up to 3 years

DMSO Stock Solution -80°C Up to 6 months

-20°C Up to 1 month

Experimental Workflow: In Vitro Cell-Based Assay
This workflow outlines the general steps for using the Sofiniclin DMSO stock solution in a cell-

based assay, such as a membrane potential or ion flux assay.
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In Vitro Cell-Based Assay Workflow

Protocol: Cell-Based Membrane Potential Assay
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This protocol is an example of a functional assay to determine the potency of Sofiniclin on

α4β2 nAChRs expressed in a suitable cell line (e.g., SH-EP1).[8]

Materials:

SH-EP1 cells stably expressing α4β2 nAChRs

Cell culture medium and supplements

384-well black, clear-bottom tissue culture plates

Sofiniclin DMSO stock solution (10 mM)

Assay buffer (e.g., HBSS with 20 mM HEPES, pH 7.4)

Membrane potential-sensitive dye kit

Fluorescent plate reader

Procedure:

Cell Culture: Culture and maintain the SH-EP1-α4β2-nAChR cell line according to standard

protocols.

Cell Plating: Seed the cells into 384-well plates at an optimized density and allow them to

adhere and grow.[8]

Preparation of Working Solutions:

Prepare a series of dilutions of the 10 mM Sofiniclin stock solution in assay buffer to

achieve the desired final concentrations.

Important: The final concentration of DMSO in the assay wells should be kept below 0.5%

to avoid cellular toxicity.[9] A vehicle control containing the same final concentration of

DMSO should be included.

Dye Loading: Prepare and load the membrane potential-sensitive dye into the cells

according to the manufacturer's instructions.
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Compound Addition: Add the Sofiniclin working solutions and controls to the appropriate

wells of the plate.

Signal Detection: Measure the fluorescence signal at appropriate time points using a

fluorescent plate reader.

Data Analysis: Analyze the concentration-response data using a suitable software to

calculate the EC₅₀ value for Sofiniclin.

Application in In Vivo Studies
For in vivo experiments, the Sofiniclin DMSO stock solution must be further diluted in a vehicle

suitable for administration to animals.[2] Common vehicle formulations include saline, corn oil,

or aqueous solutions containing co-solvents like PEG300 and Tween-80.[2] The final DMSO

concentration in the administered formulation should be minimized.

Example In Vivo Formulation:

To prepare a 1 mg/mL dosing solution in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% saline:[2]

Prepare a 10 mg/mL stock solution of Sofiniclin in DMSO.

For 1 mL of the final formulation, take 100 µL of the 10 mg/mL Sofiniclin stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach a final volume of 1 mL and mix well.

Conclusion
The protocols and data presented in this document provide a comprehensive guide for the

preparation and use of Sofiniclin stock solutions in DMSO for preclinical research. Adherence

to these guidelines will help ensure the accuracy, reliability, and reproducibility of experimental

results. It is crucial to consider the specific requirements of each experimental setup and to

perform appropriate validation and control experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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